Cas no 143627-49-0 (2-[(4-fluorobenzyl)sulfanyl]ethanamine)
143627-49-0 structure
Product Name:2-[(4-fluorobenzyl)sulfanyl]ethanamine
CAS No:143627-49-0
MF:C9H12FNS
MW:185.261684417725
MDL:MFCD01764909
CID:1313593
PubChem ID:2774451
Update Time:2025-04-20
2-[(4-fluorobenzyl)sulfanyl]ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-fluorobenzyl)sulfanyl]ethanamine
- 2-(4-Fluorobenzylthio)ethylamine
- 2-[(4-fluorophenyl)methylsulfanyl]ethanamine
- AKOS000177481
- PS-6869
- 2-((4-fluorobenzyl)thio)ethan-1-amine
- 143627-49-0
- 2-[[(4-Fluorophenyl)methyl]thio]ethanamine
- MFCD01764909
- 2-((4-Fluorobenzyl)thio)ethanamine
- 2-{[(4-fluorophenyl)methyl]sulfanyl}ethan-1-amine
- 2-(4-fluorobenzylthio)ethylamine, AldrichCPR
- DTXSID201267841
-
- MDL: MFCD01764909
- Inchi: 1S/C9H12FNS/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4H,5-7,11H2
- InChI Key: ZZZHOBZYZWMETL-UHFFFAOYSA-N
- SMILES: S(CCN)CC1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 185.06756
- Monoisotopic Mass: 185.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
2-[(4-fluorobenzyl)sulfanyl]ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC8344-100mg |
2-(4-Fluorobenzylthio)ethylamine |
143627-49-0 | 95% | 100mg |
£35.00 | 2024-08-02 | |
| Apollo Scientific | PC8344-500mg |
2-(4-Fluorobenzylthio)ethylamine |
143627-49-0 | 95% | 500mg |
£75.00 | 2024-08-02 | |
| abcr | AB230151-100 mg |
2-(4-Fluorobenzylthio)ethylamine; 95% |
143627-49-0 | 100mg |
€164.60 | 2023-04-27 | ||
| abcr | AB230151-500 mg |
2-(4-Fluorobenzylthio)ethylamine; 95% |
143627-49-0 | 500mg |
€307.00 | 2023-04-27 | ||
| Key Organics Ltd | PS-6869-1MG |
2-(4-Fluorobenzylthio)ethylamine |
143627-49-0 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6869-5MG |
2-(4-Fluorobenzylthio)ethylamine |
143627-49-0 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6869-10MG |
2-(4-Fluorobenzylthio)ethylamine |
143627-49-0 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6869-20MG |
2-(4-Fluorobenzylthio)ethylamine |
143627-49-0 | >90% | 20mg |
£76.00 | 2023-04-19 | |
| Key Organics Ltd | PS-6869-50MG |
2-(4-Fluorobenzylthio)ethylamine |
143627-49-0 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6869-100MG |
2-(4-Fluorobenzylthio)ethylamine |
143627-49-0 | >90% | 100mg |
£146.00 | 2025-02-09 |
2-[(4-fluorobenzyl)sulfanyl]ethanamine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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